Cas no 518015-09-3 (5-Methyl-1,3,4-thiadiazole-2-carbonitrile)

• Product Name: 5-Methyl-1,3,4-thiadiazole-2-carbonitrile
• CAS No: 518015-09-3
• MF: C₄H₃N₃S
• MW: 125.151718378067
• CID: 3029083
• PubChem ID: 18543925
• Update Time: 2025-06-12

5-Methyl-1,3,4-thiadiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1,3,4-thiadiazole-2-carbonitrile
• CS-0434715
• MFCD28360973
• AKOS030621527
• SCHEMBL7041331
• 518015-09-3
• CS-2514
• 1,3,4-Thiadiazole-2-carbonitrile, 5-methyl-
• DB-124028
• WOLCKWOUWFCYHS-UHFFFAOYSA-N
• F95455

• Inchi： 1S/C4H3N3S/c1-3-6-7-4(2-5)8-3/h1H3
• InChI Key： WOLCKWOUWFCYHS-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NN=C1C

Computed Properties

• Exact Mass: 125.00476828g/mol
• Monoisotopic Mass: 125.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-Methyl-1,3,4-thiadiazole-2-carbonitrile

Recent Advances in the Study of 5-Methyl-1,3,4-thiadiazole-2-carbonitrile (CAS: 518015-09-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Methyl-1,3,4-thiadiazole-2-carbonitrile (CAS: 518015-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its thiadiazole core and nitrile functional group, has demonstrated promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, leveraging its unique chemical properties and reactivity.

One of the key areas of research involving 5-Methyl-1,3,4-thiadiazole-2-carbonitrile is its role as a building block in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of kinase inhibitors, where the thiadiazole moiety was found to enhance binding affinity and selectivity toward specific kinase targets. The study reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, recent research has also investigated the antimicrobial properties of 5-Methyl-1,3,4-thiadiazole-2-carbonitrile. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that this compound and its derivatives exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymatic pathways, making it a promising candidate for addressing the growing challenge of antibiotic resistance.

Another notable advancement is the exploration of 5-Methyl-1,3,4-thiadiazole-2-carbonitrile in the field of neurodegenerative diseases. A recent preprint on bioRxiv (2024) reported that derivatives of this compound showed neuroprotective effects in in vitro models of Alzheimer's disease. The study suggested that the thiadiazole core could modulate amyloid-beta aggregation and reduce oxidative stress, two key pathological features of the disease. These findings open new avenues for the development of small-molecule therapeutics targeting neurodegenerative disorders.

The synthetic versatility of 5-Methyl-1,3,4-thiadiazole-2-carbonitrile has also been a focus of recent research. A 2023 publication in Organic Letters detailed a novel, high-yield synthetic route for this compound, optimizing reaction conditions to improve scalability and purity. This advancement is particularly significant for industrial applications, where efficient and cost-effective synthesis methods are critical for large-scale production. The study also explored the compound's reactivity in various coupling reactions, expanding its utility as a synthetic intermediate in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of 5-Methyl-1,3,4-thiadiazole-2-carbonitrile-based therapeutics. Pharmacokinetic studies have indicated that some derivatives may exhibit limited bioavailability or metabolic instability, necessitating further structural optimization. Ongoing research is addressing these limitations through rational drug design approaches, including prodrug strategies and formulation optimization. The compound's safety profile and toxicity are also under investigation, with preliminary data suggesting a favorable therapeutic window for certain applications.

In conclusion, 5-Methyl-1,3,4-thiadiazole-2-carbonitrile (CAS: 518015-09-3) represents a valuable scaffold in modern drug discovery, with demonstrated potential across multiple therapeutic areas. Recent studies have expanded our understanding of its biological activities and synthetic applications, paving the way for the development of novel therapeutics. As research continues to unravel its full potential, this compound is poised to make significant contributions to addressing unmet medical needs in oncology, infectious diseases, and neurodegeneration.